Cas no 53662-45-6 ((3-methylphenyl)aminomethanedithioic acid)

• Product Name: (3-methylphenyl)aminomethanedithioic acid
• CAS No: 53662-45-6
• MF: C₈H₉NS₂
• MW: 183.29375910759
• CID: 1582959
• PubChem ID: 5100401
• Update Time: 2025-10-31

(3-methylphenyl)aminomethanedithioic acid Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid, (3-methylphenyl)-
• (3-methylphenyl)aminomethanedithioic acid
• [(3-Methylphenyl)amino]methanedithioicacid
• EN300-1067054
• [(3-Methylphenyl)amino]methanedithioic acid
• 53662-45-6

• Inchi： 1S/C8H9NS2/c1-6-3-2-4-7(5-6)9-8(10)11/h2-5H,1H3,(H2,9,10,11)
• InChI Key： YPIJYJNKNZDPFQ-UHFFFAOYSA-N
• SMILES： SC(NC1=CC=CC(C)=C1)=S

Computed Properties

• Exact Mass: 183.01777
• Monoisotopic Mass: 183.01764164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.1Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on (3-methylphenyl)aminomethanedithioic acid

Introduction to (3-methylphenyl)aminomethanedithioic Acid (CAS No. 53662-45-6)

(3-methylphenyl)aminomethanedithioic acid

CAS No. 53662-45-6 is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique molecular structure, exhibits a range of potential applications, particularly in the development of novel therapeutic agents and advanced chemical intermediates. The presence of both aromatic and sulfur-containing functional groups makes it a versatile building block for further chemical modifications and derivatization.

The compound's structure consists of a phenyl ring substituted with a methyl group at the 3-position, connected to an amino group and a dithioic acid moiety. This configuration imparts distinct chemical properties that are highly valuable in synthetic chemistry. The dithioic acid functionality, also known as a thiodicarboxylic acid, is particularly interesting due to its reactivity and ability to form stable complexes with various metal ions. This property has opened up possibilities for its use in coordination chemistry and material science.

In recent years, there has been growing interest in exploring the pharmacological potential of (3-methylphenyl)aminomethanedithioic acid and its derivatives. Researchers have been investigating its role in modulating biological pathways associated with inflammation, oxidative stress, and neurodegenerative diseases. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for drug discovery efforts.

One of the most compelling aspects of (3-methylphenyl)aminomethanedithioic acid is its structural flexibility, which allows for the creation of a wide array of analogs with tailored properties. By modifying the substituents on the phenyl ring or introducing additional functional groups, chemists can fine-tune the compound's solubility, bioavailability, and target specificity. This adaptability has made it a valuable tool in medicinal chemistry campaigns aimed at identifying novel therapeutic entities.

The synthesis of (3-methylphenyl)aminomethanedithioic acid presents unique challenges due to the need for precise control over reaction conditions and regioselectivity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry techniques, have been employed to achieve high yields and purity levels. These approaches not only enhance the efficiency of production but also open up new avenues for structural diversification.

Recent advancements in computational chemistry have further accelerated the development of (3-methylphenyl)aminomethanedithioic acid-based drug candidates. Molecular modeling studies have helped researchers predict the compound's binding interactions with biological targets, providing insights into its mechanism of action. These computational tools are complemented by experimental validations, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which provide detailed structural information.

The industrial significance of this compound cannot be overstated. Its applications extend beyond pharmaceuticals to include agrochemicals, specialty chemicals, and advanced materials. For instance, derivatives of (3-methylphenyl)aminomethanedithioic acid have shown promise as catalysts in organic transformations and as stabilizers in polymer formulations. This broad utility underscores the compound's importance in both academic research and industrial innovation.

As our understanding of complex biological systems continues to evolve, the demand for innovative chemical tools like (3-methylphenyl)aminomethanedithioic acid is expected to rise. Ongoing research efforts are focused on optimizing synthetic routes, exploring new derivatives, and evaluating their therapeutic potential in preclinical models. Collaborative initiatives between chemists, biologists, and pharmacologists are essential for translating these findings into tangible benefits for patients worldwide.

In conclusion, (3-methylphenyl)aminomethanedithioic acid (CAS No. 53662-45-6) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable asset in synthetic chemistry, while its potential biological activities open up exciting possibilities for drug discovery. As research progresses, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.